Cas no 1072945-60-8 ((2-methyl-3-nitrophenyl)boronic acid)

(2-Methyl-3-nitrophenyl)boronic acid is a boronic acid derivative featuring a nitro group and a methyl substituent on the aromatic ring. This compound is widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures in pharmaceutical and materials chemistry. The electron-withdrawing nitro group enhances reactivity in certain transformations, while the methyl group can influence steric and electronic properties. It exhibits good stability under standard handling conditions and is compatible with a range of solvents and reagents. The compound is particularly valuable in constructing functionalized aromatic systems for agrochemicals, pharmaceuticals, and advanced organic materials. Proper storage under inert conditions is recommended to maintain purity.
(2-methyl-3-nitrophenyl)boronic acid structure
1072945-60-8 structure
Product Name:(2-methyl-3-nitrophenyl)boronic acid
CAS No:1072945-60-8
MF:C7H8BNO4
MW:180.953722000122
MDL:MFCD06201025
CID:829043
PubChem ID:17750525
Update Time:2025-06-07

(2-methyl-3-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-nitrophenylboronic acid
    • (2-methyl-3-nitrophenyl)boronic acid
    • DTXSID50590562
    • MFCD06201025
    • AKOS006295224
    • CS-0140961
    • SCHEMBL6500391
    • 2-METHYL-3-NITROBENZENEBORONIC ACID
    • OZOLRGZAVBQRBG-UHFFFAOYSA-N
    • DB-010472
    • AB23083
    • XSB94560
    • (2-METHYL-3-NITROPHENYL)BORONICACID
    • 1072945-60-8
    • N12634
    • J-509960
    • BS-30032
    • MDL： MFCD06201025
    • Inchi： 1S/C7H8BNO4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4,10-11H,1H3
    • InChI Key： OZOLRGZAVBQRBG-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC=C(C=1C)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 181.05500
  • Monoisotopic Mass: 181.0546379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 86.28000
  • LogP: 0.10620

(2-methyl-3-nitrophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2-methyl-3-nitrophenyl)boronic acid Pricemore >>

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